3-Allyl-2-[(1,3-benzodioxol-5-ylmethyl)sulfanyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one
3-Allyl-2-[(1,3-benzodioxol-5-ylmethyl)sulfanyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one
Brand Name:
Vulcanchem
CAS No.:
379245-70-2
VCID:
VC0381308
InChI:
InChI=1S/C24H20N2O3S2/c1-3-10-26-23(27)21-18(17-7-4-15(2)5-8-17)13-30-22(21)25-24(26)31-12-16-6-9-19-20(11-16)29-14-28-19/h3-9,11,13H,1,10,12,14H2,2H3
SMILES:
CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C(=N3)SCC4=CC5=C(C=C4)OCO5)CC=C
Molecular Formula:
C24H20N2O3S2
Molecular Weight:
448.6g/mol
3-Allyl-2-[(1,3-benzodioxol-5-ylmethyl)sulfanyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one
CAS No.: 379245-70-2
Main Products
VCID: VC0381308
Molecular Formula: C24H20N2O3S2
Molecular Weight: 448.6g/mol
![3-Allyl-2-[(1,3-benzodioxol-5-ylmethyl)sulfanyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one - 379245-70-2](/images/no_structure.jpg)
| CAS No. | 379245-70-2 |
|---|---|
| Product Name | 3-Allyl-2-[(1,3-benzodioxol-5-ylmethyl)sulfanyl]-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4(3H)-one |
| Molecular Formula | C24H20N2O3S2 |
| Molecular Weight | 448.6g/mol |
| IUPAC Name | 2-(1,3-benzodioxol-5-ylmethylsulfanyl)-5-(4-methylphenyl)-3-prop-2-enylthieno[2,3-d]pyrimidin-4-one |
| Standard InChI | InChI=1S/C24H20N2O3S2/c1-3-10-26-23(27)21-18(17-7-4-15(2)5-8-17)13-30-22(21)25-24(26)31-12-16-6-9-19-20(11-16)29-14-28-19/h3-9,11,13H,1,10,12,14H2,2H3 |
| Standard InChIKey | WSHUQAIRIFOBMG-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C(=N3)SCC4=CC5=C(C=C4)OCO5)CC=C |
| Canonical SMILES | CC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C(=N3)SCC4=CC5=C(C=C4)OCO5)CC=C |
| PubChem Compound | 1586779 |
| Last Modified | Nov 11 2021 |
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